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Compound of Interest

Compound Name: Lasiol

Cat. No.: B15573476 Get Quote

CAS Number: 131479-19-1

Abstract
Lasiol, a naturally occurring chiral molecule with the IUPAC name (2S,3S)-2,3,6-trimethylhept-

5-en-1-ol, has garnered interest in various scientific disciplines. This technical guide provides a

comprehensive overview of its chemical and physical properties, safety information, and

available experimental data. The information is presented in a structured format to support

researchers, scientists, and drug development professionals in their work with this compound.

Chemical and Physical Data
Lasiol is a monoterpene alcohol with the molecular formula C10H20O.[1] Its chemical structure

and key identifying information are summarized below.
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Property Value Source

CAS Number 131479-19-1 [1]

Molecular Formula C10H20O [1]

Molecular Weight 156.26 g/mol [1]

IUPAC Name
(2S,3S)-2,3,6-trimethylhept-5-

en-1-ol
[1]

Synonyms
Lasiol, 2,3,6-Trimethyl-5-

hepten-1-ol
[1]

A summary of its known physical properties is provided in the table below. It is important to note

that some of these values are estimated.

Property Value Source

Boiling Point 219.9 °C (estimated)

Flash Point 98.6 °C (estimated)

logP (o/w) 3.27 (estimated)

Water Solubility
244.8 mg/L at 25 °C

(estimated)

Safety Information
A comprehensive Safety Data Sheet (SDS) with specific GHS pictograms and hazard

statements for Lasiol is not readily available. General safety precautions for handling

laboratory chemicals should be followed. Based on the available information for similar

chemical structures, it is advisable to handle Lasiol with care, using appropriate personal

protective equipment (PPE), including gloves and safety glasses. Work should be conducted in

a well-ventilated area.

Experimental Protocols & Biological Activity
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Detailed experimental protocols for the synthesis of Lasiol are not extensively published.

However, the synthesis of structurally related pheromones often involves multi-step chemical

and/or enzymatic asymmetric reactions. These methods can include the use of chiral starting

materials, chemical asymmetric reactions, and enzymatic asymmetric reactions to achieve the

desired stereochemistry.

Information regarding the specific biological activity of Lasiol and its involvement in signaling

pathways is limited in publicly accessible literature. As a pheromone, its primary biological role

is likely in chemical communication between organisms. Pheromones typically bind to specific

receptors, initiating a signal transduction cascade that leads to a behavioral or physiological

response. Further research is needed to elucidate the specific receptors and signaling

pathways associated with Lasiol.

Logical Relationships in Pheromone Signaling
The following diagram illustrates a generalized logical workflow for identifying and

characterizing a pheromone like Lasiol. This process starts with the observation of a biological

response and proceeds through chemical identification to the elucidation of its biological

function.
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A generalized workflow for pheromone characterization.

Conclusion
Lasiol is a chiral monoterpene alcohol with established basic chemical properties. However,

there is a notable lack of detailed public information regarding its specific synthesis protocols,

biological activity, associated signaling pathways, and comprehensive safety data. This guide

highlights the current knowledge and identifies areas where further research is required to fully

understand the scientific and potential drug development applications of this molecule. The

provided logical workflow for pheromone characterization can serve as a roadmap for future

investigations into Lasiol and similar semiochemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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